2,3-Dimethoxy-5-nitrophenol
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Overview
Description
2,3-Dimethoxy-5-nitrophenol is a useful research compound. Its molecular formula is C8H9NO5 and its molecular weight is 199.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
Synthesis of Novel Chiral Biphenylamine Ligand : 2,3-Dimethoxy-5-nitrophenol serves as a precursor in the synthesis of chiral ligands like 6,6′-dimethoxy-2,2′-diaminobiphenyl. This process involves multiple steps including iodination, Ullmann coupling, and reduction, underlining the compound's role in synthesizing complex organic structures (Chen et al., 2010).
Synthesis of Pyrrolo[4,3,2-de]quinolines : this compound derivatives are instrumental in synthesizing pyrroloquinolines, compounds with potential pharmacological applications. The synthesis process involves the conversion of nitrophenols into nitroquinolines, further undergoing transformations to yield the final compounds (Roberts et al., 1997).
Synthesis of 2,3-Dimethoxy-5-methyl-p-benzoquinone : This compound, a key intermediate in coenzyme Q synthesis, is obtained through a methylation and catalytic reduction of 5-nitrophenol derivatives, demonstrating the compound's importance in biochemical synthesis pathways (Sato et al., 1972).
Environmental Implications and Photophysics
Environmental Impact of Nitrophenols : Nitrophenols, including derivatives of this compound, are of environmental significance. They exhibit unique photophysical properties and engage in environmental processes, such as nitro-group twisting and proton transfer, relevant for atmospheric chemistry and environmental remediation (Bailey-Darland et al., 2023).
Photokinetic and Environmental Studies : The compound's derivatives are utilized in photokinetic studies and environmental applications, such as measuring UV intensity from excimer lamps, highlighting its role in environmental monitoring and photophysical research (Zhang et al., 1999).
Safety and Hazards
Properties
IUPAC Name |
2,3-dimethoxy-5-nitrophenol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO5/c1-13-7-4-5(9(11)12)3-6(10)8(7)14-2/h3-4,10H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHKOOWDMYYNFBX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)O)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00624841 |
Source
|
Record name | 2,3-Dimethoxy-5-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00624841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
32905-09-2 |
Source
|
Record name | 2,3-Dimethoxy-5-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00624841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.